Cas no 42415-20-3 (Trifluoroacetaldehyde Dimethyl Acetal)

Trifluoroacetaldehyde Dimethyl Acetal (CAS 306-20-7) is a fluorinated acetal derivative with the molecular formula C₄H₇F₃O₂. This compound serves as a versatile reagent in organic synthesis, particularly in the introduction of trifluoromethyl groups or as a protected form of trifluoroacetaldehyde. Its key advantages include high stability under neutral conditions, ease of handling compared to the parent aldehyde, and reactivity in nucleophilic substitution or condensation reactions. The dimethyl acetal moiety enhances storage and transport safety while allowing controlled release of the reactive aldehyde under acidic conditions. It finds applications in pharmaceuticals, agrochemicals, and specialty materials synthesis. The compound typically exhibits >98% purity, with moisture-sensitive storage requirements.
Trifluoroacetaldehyde Dimethyl Acetal structure
42415-20-3 structure
Product Name:Trifluoroacetaldehyde Dimethyl Acetal
CAS No:42415-20-3
MF:C4H7F3O2
MW:144.092392206192
CID:324276
PubChem ID:2776875
Update Time:2025-06-09

Trifluoroacetaldehyde Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

    • Ethane, 1,1,1-trifluoro-2,2-dimethoxy-
    • Trifluoroacetaldehyde dimethyl acetal
    • 1,1,1-trifluoro-2,2-dimethoxyethane
    • 42415-20-3
    • MS-20781
    • Trifluoroacetaldehyde?dimethyl?acetal
    • 1-CYCLOPROPYL-1-PHENYLMETHANAMINEHYDROCHLORIDE
    • AKOS015851518
    • MFCD00192521
    • Trifluoroacetaldehyde dimethylacetal
    • CXKDYOYYYNKCRV-UHFFFAOYSA-N
    • FT-0677380
    • SCHEMBL6300872
    • 1,1-Dimethoxy-2,2,2-trifluoroethane
    • DTXSID30380281
    • DB-309470
    • STL557882
    • BBL104068
    • Trifluoroacetaldehyde Dimethyl Acetal
    • MDL： MFCD00192521
    • Inchi： 1S/C4H7F3O2/c1-8-3(9-2)4(5,6)7/h3H,1-2H3
    • InChI Key： CXKDYOYYYNKCRV-UHFFFAOYSA-N
    • SMILES： FC(C(OC)OC)(F)F

Computed Properties

  • Exact Mass: 144.04000
  • Monoisotopic Mass: 144.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 78°C
  • Refractive Index: 1.318
  • PSA: 18.46000
  • LogP: 1.16760

Trifluoroacetaldehyde Dimethyl Acetal Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3272
  • Hazard Category Code： 11
  • Safety Instruction： 9-16-33
  • Hazardous Material Identification： Xi
  • Packing Group：II
  • Hazard Level：3.1
  • HazardClass：3.1
  • PackingGroup：II
  • Safety Term：3.1
  • Packing Group：II
  • Risk Phrases：R11

Trifluoroacetaldehyde Dimethyl Acetal Customs Data

  • HS CODE：2911000000
  • Customs Data：

    China Customs Code:

    2911000000

    Overview:

    2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Trifluoroacetaldehyde Dimethyl Acetal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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